Cas no 3208-16-0 (2-ethylfuran)

2-Ethylfuran (C₆H₈O) is a heterocyclic organic compound characterized by a furan ring substituted with an ethyl group at the 2-position. This clear, volatile liquid exhibits a low boiling point and moderate polarity, making it a versatile intermediate in organic synthesis. Its structure lends utility in the production of pharmaceuticals, agrochemicals, and flavoring agents, where furan derivatives are often employed. 2-Ethylfuran is also studied for its potential as a biofuel component due to its favorable combustion properties. The compound's reactivity in Diels-Alder and electrophilic substitution reactions further enhances its applicability in fine chemical manufacturing. Proper handling is advised due to its flammability and sensitivity to light and air.
2-ethylfuran structure
2-ethylfuran structure
Product name:2-ethylfuran
CAS No:3208-16-0
MF:C6H8O
MW:96.127121925354
MDL:MFCD00003259
CID:43926
PubChem ID:24901529

2-ethylfuran Chemical and Physical Properties

Names and Identifiers

    • 2-ethylfuran
    • ETHYLFURAN, 2-(AS)
    • 2-Aethyl-furan
    • 2-ETHYL OXOLE
    • 2-ethyl-fura
    • a-ethylfuran
    • ETHYLFURAN,2
    • FEMA 3673
    • Furan,2-ethyl
    • alpha-ethylfuran
    • 2-ethyloxole
    • furan, 2-ethyl-
    • 2-ethyl furane
    • MDL: MFCD00003259
    • Inchi: 1S/C6H8O/c1-2-6-4-3-5-7-6/h3-5H,2H2,1H3
    • InChI Key: HLPIHRDZBHXTFJ-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CO1)C
    • BRN: 105401

Computed Properties

  • Exact Mass: 96.05750
  • Monoisotopic Mass: 96.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 52.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 13.1A^2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 0.912 g/mL at 25 °C(lit.)
  • Melting Point: -62.8°C (estimate)
  • Boiling Point: 92-93 °C/768 mmHg(lit.)
  • Flash Point: Fahrenheit: 28.4 ° f
    Celsius: -2 ° c
  • Refractive Index: n20/D 1.437-1.441
    n20/D 1.439(lit.)
  • PSA: 13.14000
  • LogP: 1.84200
  • Sensitiveness: Air Sensitive
  • FEMA: 3673
  • Solubility: Soluble in ethanol, ether, acetone, benzene.

2-ethylfuran Security Information

  • Symbol: GHS02
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225
  • Warning Statement: P210
  • Hazardous Material transportation number:UN 1993 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11
  • Safety Instruction: S16-S29-S33-S9
  • Hazardous Material Identification: F
  • Packing Group:II
  • PackingGroup:II
  • Storage Condition:0-6°C
  • Risk Phrases:R11
  • Safety Term:3
  • Packing Group:II
  • HazardClass:3
  • TSCA:Yes
  • Hazard Level:3

2-ethylfuran Customs Data

  • HS CODE:29321900

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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
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3208-16-0 97%
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3208-16-0 95%
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$109.0 2023-05-03
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3208-16-0 95%
0.1g
$19.0 2023-05-03
abcr
AB116535-25 g
2-Ethylfuran, 98%; .
3208-16-0 98%
25 g
€131.80 2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E64310-100g
2-Ethylfuran
3208-16-0 98%
100g
¥822.0 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E808698-100g
2-Ethylfuran
3208-16-0 99%
100g
781.00 2021-05-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E102538-1g
2-ethylfuran
3208-16-0 99%
1g
¥31.90 2023-09-03
abcr
AB116535-100 g
2-Ethylfuran, 98%; .
3208-16-0 98%
100 g
€396.00 2023-07-20
TRC
E918085-10g
2-Ethylfuran
3208-16-0
10g
$92.00 2023-05-18

2-ethylfuran Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Methylcyclohexane ;  3 h, 1 atm, 450 °C
Reference
Catalytic cracking of low-density polyethylene dissolved in various solvents: product distribution and coking behavior
Machhi, Dharmesh J.; Modhera, Bharat; Parikh, Parimal A., Journal of Material Cycles and Waste Management, 2023, 25(5), 3005-3020

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